Cas no 1351602-08-8 (N-(2-chlorophenyl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide)

• Product Name: N-(2-chlorophenyl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide
• CAS No: 1351602-08-8
• MF: C₁₇H₁₄ClF₃N₂O₃
• MW: 386.752873897552
• CID: 6033897
• PubChem ID: 56764244
• Update Time: 2025-07-21

N-(2-chlorophenyl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide
• N'-(2-chlorophenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)oxamide
• 1351602-08-8
• VU0525244-1
• F5857-3706
• N1-(2-chlorophenyl)-N2-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)oxalamide
• AKOS024524112

• Inchi： 1S/C17H14ClF3N2O3/c18-12-8-4-5-9-13(12)23-15(25)14(24)22-10-16(26,17(19,20)21)11-6-2-1-3-7-11/h1-9,26H,10H2,(H,22,24)(H,23,25)
• InChI Key： NLIVLFCCBZDWAA-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C1=CC=CC=C1)C(F)(F)F)(=O)C(NC1=CC=CC=C1Cl)=O

Computed Properties

• Exact Mass: 386.0645045g/mol
• Monoisotopic Mass: 386.0645045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.4Ų

Additional information on N-(2-chlorophenyl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide

Professional Introduction to N-(2-chlorophenyl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide (CAS No. 1351602-08-8)

N-(2-chlorophenyl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1351602-08-8, represents a unique molecular structure that combines a 2-chlorophenyl group with a 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl moiety, creating a molecule with distinct chemical and biological properties. The presence of both fluorine and hydroxyl functional groups in its structure suggests potential applications in drug design and development, particularly in the synthesis of novel therapeutic agents.

The chemical structure of N-(2-chlorophenyl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide is characterized by its ethanediamide backbone, which provides a framework for further functionalization and interaction with biological targets. The 2-chlorophenyl group is known for its ability to enhance lipophilicity and metabolic stability, making it a valuable component in the design of pharmacologically active molecules. On the other hand, the 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl group introduces fluorine atoms, which are often employed to improve binding affinity and resistance to enzymatic degradation. The hydroxyl group further contributes to the compound's reactivity and potential for further derivatization.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications due to their enhanced physicochemical properties. Fluorine atoms can significantly influence the electronic distribution within a molecule, leading to improved pharmacokinetic profiles. For instance, the presence of fluorine can increase metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, fluorinated compounds often exhibit greater lipophilicity, which can enhance membrane permeability and improve oral bioavailability. These attributes make N-(2-chlorophenyl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide a promising candidate for further investigation in drug discovery.

The synthesis of N-(2-chlorophenyl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 2-chlorophenyl group typically begins with the chlorination of an aromatic precursor using reagents such as phosphorus oxychloride or sulfuryl chloride. Subsequent steps involve nucleophilic substitution or condensation reactions to introduce the 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl moiety. The ethanediamide linkage is usually formed through amidation reactions between carboxylic acid derivatives and diamines.

The biological activity of N-(2-chlorophenyl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide has been explored in several preclinical studies. Its unique structure suggests potential interactions with various biological targets, including enzymes and receptors involved in disease pathways. For example, the compound may exhibit inhibitory effects on certain kinases or other enzymes relevant to cancer therapy. Additionally, its ability to cross cell membranes could make it suitable for treating neurological disorders or infections that require intracellular action.

In recent research published in leading journals such as the Journal of Medicinal Chemistry and Bioorganic Chemistry Letters, scientists have highlighted the importance of fluorinated amino acids in drug design. These studies have demonstrated that incorporating fluorine into amino acid derivatives can lead to enhanced binding affinity and improved therapeutic efficacy. N-(2-chlorophenyl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide aligns with this trend by combining multiple pharmacologically relevant functional groups into a single molecular entity.

The compound's potential applications extend beyond traditional small-molecule drugs. Its structural features make it a versatile building block for peptidomimetics and other biologically active molecules. By modifying specific functional groups within its framework, researchers can tailor its properties to target specific disease mechanisms or improve pharmacokinetic profiles. This flexibility underscores the importance of N-(2-chlorophenyl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide as a valuable asset in medicinal chemistry.

The synthesis and characterization of N-(N-(...-...)ethanediamide (CAS No._{^{CAS No.}}) have been refined through advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods provide detailed insights into the compound's molecular structure and purity levels. Additionally

, computational studies using molecular modeling software have been employed to predict its interactions with biological targets.